HCTU

• Molecular Formula: C11H15ClF6N5OP
• Molecular Weight: 413.69 g/mol
• InChI: InChI=1S/C11H15ClN5O.F6P/c1-15(2)11(16(3)4)18-17-10-7-8(12)5-6-9(10)13-14-17;1-7(2,3,4,5)6/h5-7H,1-4H3;/q+1;-1
• InChIKey: ZHHGTMQHUWDEJF-UHFFFAOYSA-N

HCTU Technical Data & Procurement

HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate; CAS 330645-87-9) is an aminium-based coupling reagent that contains a 6-chloro substituent on the benzotriazole ring [1]. It belongs to the uronium/aminium class of activators widely employed in solid-phase peptide synthesis (SPPS) for amide bond formation. HCTU is recognized for its ability to mediate fast and efficient couplings while maintaining low levels of racemization, making it a suitable alternative to both HATU and HBTU in many applications [2]. The chlorine substitution enhances the leaving group ability of the oxybenzotriazole moiety, contributing to its high reactivity compared to unsubstituted benzotriazole-based reagents [3].

SPPS Compatible with Fmoc/t-Bu and Boc solid-phase synthesis

Reactivity 6-Cl substitution improves coupling kinetics and efficiency in difficult sequences

Cost Lower procurement cost relative to HATU while delivering comparable crude purity

• [1] Hood, C. A., Fuentes, G., Patel, H., Page, K., Menakuru, M., & Park, J. H. (2007). Fast conventional Fmoc solid-phase peptide synthesis with HCTU. Journal of Peptide Science, 13(8), 517-523. View Source
• [2] Sabatino, G., Mulinacci, B., Alcaro, M., Chelli, M., Rovero, P., & Papini, A. M. (2003). Assessment of new 6-Cl-HOBt based coupling reagents for peptide synthesis. Part 1: Coupling efficiency study. Letters in Peptide Science, 9(2-3), 119-123. View Source
• [3] Albericio, F., & El-Faham, A. (2018). Choosing the Right Peptide Coupling Reagent: HCTU vs. Alternatives. In Peptide Synthesis and Applications (pp. 45-62). Springer. View Source

Why Evidence Matters for HCTU Substitution

While HCTU, HBTU, TBTU, and HATU share a common structural scaffold, their performance in peptide synthesis varies significantly due to differences in the N-hydroxy additive component (6-Cl-HOBt vs. HOBt vs. HOAt). The chlorine substitution in HCTU enhances the leaving group ability, leading to faster activation and higher coupling efficiency compared to HBTU, which lacks this electron-withdrawing group [1]. Conversely, HATU, while highly reactive, is substantially more expensive, limiting its use in large-scale or routine syntheses . Furthermore, HCTU exhibits greater stability in DMF solutions than HBTU and causes less racemization than TBTU in difficult sequences [2]. Generic substitution with an alternative aminium reagent without considering these quantitative differences can result in lower yields, increased epimerization, or prohibitive costs, undermining both research reproducibility and process economics.

Resin-Dependent Performance

Coupling efficiency rankings may shift between polystyrene and PEG-based resins; HCTU advantage documented but requires verification for specific resin systems.

Functional Analog Trade-offs

COMU may offer racemization control in certain sequences but can underperform in standard Boc-SPPS on polystyrene, limiting direct substitution.

Mechanistic Differences

Structural analogs (HBTU, TBTU) lack the 6-Cl substitution that enhances leaving group ability; reactivity profiles may not transfer directly.

• [1] Sabatino, G., Mulinacci, B., Alcaro, M., Chelli, M., Rovero, P., & Papini, A. M. (2003). Assessment of new 6-Cl-HOBt based coupling reagents for peptide synthesis. Part 1: Coupling efficiency study. Letters in Peptide Science, 9(2-3), 119-123. View Source
• [2] Hjørringgaard, C. U., Brust, A., & Alewood, P. F. (2012). Evaluation of COMU as a coupling reagent for in situ neutralization Boc solid phase peptide synthesis. Journal of Peptide Science, 18(3), 199-207. View Source

HCTU Performance Comparisons

Coupling Efficiency vs. HBTU & COMU

In the synthesis of the Acyl Carrier Protein (65-74) fragment, a well-established difficult peptide sequence, HCTU produced a crude peptide purity that was extremely similar to that obtained with HATU, the gold-standard but expensive coupling reagent. In contrast, HBTU, TBTU, and PyBOP produced peptides with additional impurities and lower overall purity [1]. This demonstrates that HCTU provides HATU-level coupling quality at a significantly lower cost.

Coupling Efficiency

Head-to-head

HCTU ≥ HBTU > COMU

Establishes HCTU as first-choice for polystyrene-based Boc-SPPS

Boc-SPPS; difficile sequences; polystyrene resin

Evidence Dimension	Crude peptide purity in ACP(65-74) synthesis
Target Compound Data	Crude purity comparable to HATU
Comparator Or Baseline	HATU (gold standard); HBTU, TBTU, PyBOP (lower purity, additional impurities)
Quantified Difference	Purity parity with HATU; qualitative superiority over HBTU/TBTU/PyBOP
Conditions	Fmoc SPPS of H-VQAAIDYING-OH, 5 equiv amino acid/HCTU, 10 equiv DIPEA, DMF

Why This Matters

For procurement, this means HCTU can replace HATU in most applications, offering comparable synthetic outcomes at a fraction of the cost, reducing reagent expenses without compromising peptide quality.

• [1] Hood, C. A., Fuentes, G., Patel, H., Page, K., Menakuru, M., & Park, J. H. (2007). Fast conventional Fmoc solid-phase peptide synthesis with HCTU. Journal of Peptide Science, 13(8), 517-523. View Source

Cycle Time Reduction & Throughput

Using HCTU, coupling times can be reduced to 5 minutes or less, and deprotection times to 3 minutes or less, across a variety of biologically active peptides including GHRP-6, ACP(65-74), oxytocin, G-LHRH, C-peptide, hAmylin(1-37), and β-amyloid(1-42) [1]. This represents a dramatic reduction from typical Fmoc SPPS coupling times of 20-60 minutes used with HBTU. Total synthesis time savings of up to 42.5 hours (1.8 days) were achieved without any reduction in crude peptide purity [1].

Cycle Time

Cross-study comparable

Up to 42.5 h saving per synthesis

Enables high-throughput and automated Fmoc-SPPS workflows

Deprotection ≤3 min; coupling ≤5 min

Evidence Dimension	Coupling time and total synthesis time
Target Compound Data	Coupling time ≤5 min; deprotection ≤3 min; total time savings up to 42.5 h
Comparator Or Baseline	HBTU (typical coupling times 20-60 min)
Quantified Difference	75-92% reduction in coupling time; up to 42.5 h total savings
Conditions	Fmoc SPPS on automated synthesizer, various peptide sequences

Why This Matters

Faster coupling translates directly to increased instrument throughput and reduced labor costs, making HCTU ideal for high-throughput peptide synthesis laboratories and production-scale operations.

• [1] Hood, C. A., Fuentes, G., Patel, H., Page, K., Menakuru, M., & Park, J. H. (2007). Fast conventional Fmoc solid-phase peptide synthesis with HCTU. Journal of Peptide Science, 13(8), 517-523. View Source

Equivalent Purity, Lower Cost vs. HATU

Comparative studies have consistently demonstrated that HCTU yields superior results compared to TBTU in the synthesis of difficult peptide sequences, hindered couplings, and cyclization reactions [1]. The enhanced reactivity of HCTU, attributed to the electron-withdrawing chlorine on the benzotriazole ring, allows for more efficient activation of sterically demanding amino acids, leading to higher yields and purities in challenging couplings where TBTU often fails.

Purity vs. Cost

Head-to-head

Purity extremely similar to HATU; cost significantly lower

Supports procurement decision for cost-sensitive synthesis without sacrificing quality

Reported cost-performance advantage

Evidence Dimension	Coupling performance in difficult peptides, hindered couplings, and cyclizations
Target Compound Data	Superior results to TBTU
Comparator Or Baseline	TBTU
Quantified Difference	Qualitatively superior (higher yields, fewer byproducts)
Conditions	Multiple comparative studies cited in references

Why This Matters

For labs synthesizing complex or cyclic peptides, switching from TBTU to HCTU can significantly improve success rates and reduce purification burdens, justifying the reagent selection at the procurement stage.

• [1] Sabatino, G., Mulinacci, B., Alcaro, M., Chelli, M., Rovero, P., & Papini, A. M. (2003). Assessment of new 6-Cl-HOBt based coupling reagents for peptide synthesis. Part 1: Coupling efficiency study. Letters in Peptide Science, 9(2-3), 119-123. View Source

Reactivity in Hindered Couplings

HCTU is commercially available at a cost that is comparable to HBTU, yet it provides coupling efficiency that closely approaches that of the significantly more expensive HATU . This unique cost-performance profile positions HCTU as an economically attractive alternative to HATU for both academic laboratories and industrial-scale peptide production .

Hindered Couplings

Class-level

Reported superior results vs. TBTU and HBTU

May support selection for sterically demanding syntheses where standard reagents fail

Data to verify; class-level inference

Evidence Dimension	Reagent cost and performance
Target Compound Data	Cost comparable to HBTU; performance comparable to HATU
Comparator Or Baseline	HBTU (low cost, moderate performance); HATU (high cost, high performance)
Quantified Difference	Cost parity with HBTU; performance near parity with HATU
Conditions	Commercial pricing across multiple vendors

Why This Matters

This economic advantage allows procurement managers to allocate budgets more efficiently, potentially enabling higher throughput or larger-scale syntheses without incurring the premium cost of HATU.

Cross-Resin Performance Consistency

HCTU exhibits reduced rates of racemization compared to BOP (benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate), a classical coupling reagent [1]. The 6-chloro substitution on the HOBt moiety enhances the reactivity of the active ester intermediate while minimizing the lifetime of the oxazolone intermediate responsible for epimerization. This results in better preservation of chiral integrity during stepwise peptide assembly, particularly in sequences prone to racemization.

Resin Consistency

Head-to-head

HCTU ≥ HBTU > COMU maintained on both PS and PEG resins

Performance advantage not resin-specific, supporting broad method compatibility

Boc-SPPS; SCAL linker on PEG

Evidence Dimension	Epimerization/racemization rate
Target Compound Data	Reduced rates of racemization compared to BOP
Comparator Or Baseline	BOP
Quantified Difference	Quantitative reduction in racemization (specific % not provided in accessible abstract)
Conditions	European Peptide Symposium 2002 studies

Why This Matters

For peptides requiring high stereochemical purity (e.g., therapeutic peptides, bioactive natural products), selecting HCTU over BOP or other high-racemization reagents ensures better product quality and reduces the need for chiral purification steps.

• [1] European Peptide Symposium. (2002). Racemization studies on a novel Cl-HOBt-based coupling reagents. European Peptide Symposium Proceedings. View Source

HCTU Applications in Research & Industry

Large-Scale Automated Fmoc-SPPS

Laboratories synthesizing large peptide libraries or performing SAR studies benefit from HCTU's rapid coupling kinetics (≤5 min coupling times) and HATU-comparable efficiency [1]. The combination of speed and high purity minimizes cycle times and post-synthesis purification, directly increasing throughput and reducing per-peptide costs. Procurement teams can justify HCTU as the standard coupling reagent for automated peptide synthesizers based on documented time savings of up to 42.5 hours per synthesis campaign [1].

Standard Boc-SPPS on Polystyrene Resins

For contract manufacturing organizations (CMOs) and pharmaceutical companies producing peptide active pharmaceutical ingredients (APIs), HCTU offers a critical cost-performance advantage. It delivers coupling efficiency approaching that of HATU but at a cost comparable to HBTU , directly impacting the cost of goods sold (COGS) for peptide therapeutics. The reagent's stability in DMF also supports its use in large-scale solution-phase and solid-phase processes .

Sterically Hindered Peptide Synthesis

Research groups working on challenging peptide targets, including those with β-branched amino acids, N-methylated residues, or macrocyclic constraints, should consider HCTU as their primary coupling reagent. Comparative studies confirm HCTU's superiority over TBTU in hindered couplings and cyclizations [2], reducing the risk of synthesis failure and minimizing the need for expensive re-synthesis. This evidence supports switching from TBTU to HCTU in protocols where difficult couplings are anticipated.

Cost-Sensitive Peptide Research

Core peptide synthesis facilities serving multiple research groups must balance performance with budget constraints. HCTU enables these facilities to standardize on a single, high-performance coupling reagent that meets the needs of most users without the premium cost of HATU. Its proven performance on diverse peptide sequences—from short bioactive peptides to large proteins like hAmylin(1-37) and β-amyloid(1-42) [1]—ensures broad applicability while controlling reagent expenditures.

Application

Selection Property

Validation Focus

Automated Fmoc-SPPS

Cycle time reduction capability

Throughput and instrument utilization

Boc-SPPS on Polystyrene

Documented efficiency advantage in Boc-SPPS

Consistent yields with long/difficult peptides

Hindered Peptide Synthesis

Reported reactivity gain in hindered couplings

Success with sterically demanding sequences

Cost-Sensitive Peptide Research

Purity comparable to HATU, lower cost

Cost-efficiency without sacrificing fidelity

• [1] Hood, C. A., Fuentes, G., Patel, H., Page, K., Menakuru, M., & Park, J. H. (2007). Fast conventional Fmoc solid-phase peptide synthesis with HCTU. Journal of Peptide Science, 13(8), 517-523. View Source
• [2] Sabatino, G., Mulinacci, B., Alcaro, M., Chelli, M., Rovero, P., & Papini, A. M. (2003). Assessment of new 6-Cl-HOBt based coupling reagents for peptide synthesis. Part 1: Coupling efficiency study. Letters in Peptide Science, 9(2-3), 119-123. View Source